Cas no 4478-11-9 (Benzeneacetonitrile,2-methyl-5-(1-methylethyl)-)

• Product Name: Benzeneacetonitrile,2-methyl-5-(1-methylethyl)-
• CAS No: 4478-11-9
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 325502
• Update Time: 2024-01-28

Benzeneacetonitrile,2-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,2-methyl-5-(1-methylethyl)-
• p-Cymene-2-acetonitrile(6CI,7CI,8CI)
• p-Cymene-2-acetonitrile (6CI,7CI,8CI)
• Benzeneacetonitrile, 2-methyl-5-(1-methylethyl)-

• Inchi： 1S/C12H15N/c1-9(2)11-5-4-10(3)12(8-11)6-7-13/h4-5,8-9H,6H2,1-3H3
• InChI Key： NNWLMNLQGZSYCR-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC(C(C)C)=CC=C1C

Computed Properties

• Exact Mass: 173.12055

Experimental Properties

• Density: 0.952±0.06 g/cm3(Predicted)
• Boiling Point: 144 °C(Press: 14 Torr)
• PSA: 23.79